Diperoxidochromium
Overview
Description
Diperoxidochromium is a chromium oxide.
Scientific Research Applications
Speciation and Detection
- Speciation in Waters : Diperoxidochromium, produced by the reaction of hydrogen peroxide on chromium(VI), can be used for chromium speciation in waters. This method allows for the extraction of chromium(VI) into ethyl acetate from the aqueous phase and facilitates extensive preconcentration of chromium(VI), with a detection limit of 200 ng dm−3 for the first extraction and 50 ng dm−3 after twofold extraction (Béni, Karosi, & Posta, 2007).
Crystal Structure Analysis
- Crystal Structure of Diperoxotriaminechromium(IV) : Research on the crystal structure of diperoxotriaminechromium(IV), a compound related to diperoxidochromium, provides insights into its properties. This compound's structure has been analyzed using three-dimensional crystal structure analysis, shedding light on its magnetic susceptibility and oxidation state (Stomberg, 1964).
Chemical Stability and X-ray Crystal Structures
- Stability and Structure of Chromium Peroxo Compounds : Studies on diperoxodiethylenetriamminechromium(IV) hydrate, a stable chromium compound with peroxo groups, help in understanding the chemical stability and X-ray crystal structures of chromium peroxo compounds. Such studies contribute to the broader understanding of the chemistry of chromium compounds (House & Garner, 1965).
Genotoxicity and Oxidative Stress
- Cytotoxicity and Genotoxicity : Research shows that hexavalent chromium, which is converted into other forms including diperoxidochromium in cells, acts as a carcinogen, mutagen, and teratogen. It causes oxidative tissue damage and a cascade of cellular events in human liver carcinoma cells. This understanding is crucial for assessing the risks of chromium in the environment and its impact on human health (Patlolla et al., 2009).
Environmental Monitoring and Colorimetric Detection
- Chromium Monitoring in Water : Diperoxidochromium's properties can be utilized in the development of colorimetric methods for chromium detection in water, optimizing techniques for microfluidic detection systems. This approach is significant for onsite monitoring of chromium in various environments (Lace, Ryan, Bowkett, & Cleary, 2019).
properties
Product Name |
Diperoxidochromium |
|---|---|
Molecular Formula |
CrH4O4 |
Molecular Weight |
120.03 g/mol |
IUPAC Name |
chromium;hydrogen peroxide |
InChI |
InChI=1S/Cr.2H2O2/c;2*1-2/h;2*1-2H |
InChI Key |
IMWYEQJARLLHDT-UHFFFAOYSA-N |
Canonical SMILES |
OO.OO.[Cr] |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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